Cas no 866135-76-4 (2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE)

2-(4-Bromophenyl)-7-(methylsulfonyl)imidazo[2,1-b][1,3]benzothiazole is a heterocyclic compound featuring a fused imidazo[2,1-b][1,3]benzothiazole core with a 4-bromophenyl substituent at the 2-position and a methylsulfonyl group at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The bromophenyl moiety offers a reactive site for further functionalization via cross-coupling reactions, while the methylsulfonyl group enhances solubility and stability. Its rigid fused-ring system may contribute to binding affinity in biological targets, making it useful in drug discovery. The compound's well-defined synthetic route and modifiable functional groups support its application in developing novel pharmaceuticals or optoelectronic materials.

2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE structure

866135-76-4 structure

Product Name:2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE

CAS No:866135-76-4

MF:C₁₆H₁₁BrN₂O₂S₂

MW:407.304740190506

CID:5232724

Update Time:2026-03-08

2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

- 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE
- 2-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOL-7-YL METHYL SULFONE
- 4-(4-bromophenyl)-10-methanesulfonyl-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene
- Inchi： 1S/C16H11BrN2O2S2/c1-23(20,21)12-6-7-14-15(8-12)22-16-18-13(9-19(14)16)10-2-4-11(17)5-3-10/h2-9H,1H3
- InChI Key： GTQROMGMRXCIDE-UHFFFAOYSA-N
- SMILES： CS(C1C=CC2N3C(SC=2C=1)=NC(C1C=CC(Br)=CC=1)=C3)(=O)=O

Computed Properties

Exact Mass: 405.945
Monoisotopic Mass: 405.945
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 545
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00959225-1g	4-(4-Bromophenyl)-10-methanesulfonyl-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene	866135-76-4	90%	1g	￥2401.0	2024-04-18
Ambeed	A998289-1g	4-(4-Bromophenyl)-10-methanesulfonyl-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene	866135-76-4	90%	1g	$350.0	2025-04-16
Key Organics Ltd	7X-0880-1MG	2-(4-bromophenyl)-7-(methylsulfonyl)imidazo[2,1-b][1,3]benzothiazole	866135-76-4	>90%	1mg	￡37.00	2023-03-24
Key Organics Ltd	7X-0880-5MG	2-(4-bromophenyl)-7-(methylsulfonyl)imidazo[2,1-b][1,3]benzothiazole	866135-76-4	>90%	5mg	￡46.00	2023-03-24
Key Organics Ltd	7X-0880-10MG	2-(4-bromophenyl)-7-(methylsulfonyl)imidazo[2,1-b][1,3]benzothiazole	866135-76-4	>90%	10mg	￡63.00	2023-03-24
Key Organics Ltd	7X-0880-50MG	2-(4-bromophenyl)-7-(methylsulfonyl)imidazo[2,1-b][1,3]benzothiazole	866135-76-4	>90%	50mg	￡102.00	2023-03-24
Key Organics Ltd	7X-0880-100MG	2-(4-bromophenyl)-7-(methylsulfonyl)imidazo[2,1-b][1,3]benzothiazole	866135-76-4	>90%	100MG	￡146.00	2023-03-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625413-1mg	2-(4-Bromophenyl)-7-(methylsulfonyl)benzo[d]imidazo[2,1-b]thiazole	866135-76-4	98%	1mg	￥535.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625413-2mg	2-(4-Bromophenyl)-7-(methylsulfonyl)benzo[d]imidazo[2,1-b]thiazole	866135-76-4	98%	2mg	￥578.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625413-5mg	2-(4-Bromophenyl)-7-(methylsulfonyl)benzo[d]imidazo[2,1-b]thiazole	866135-76-4	98%	5mg	￥573.00	2024-04-27

2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE

Comprehensive Overview of 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE (CAS No. 866135-76-4)

The compound 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE (CAS No. 866135-76-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining an imidazo[2,1-b][1,3]benzothiazole core with a 4-bromophenyl substituent and a methylsulfonyl group, makes it a valuable intermediate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and diagnostic imaging.

In recent years, the demand for small-molecule modulators like 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE has surged due to its relevance in precision medicine and bioconjugation chemistry. The compound's bromophenyl moiety allows for further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), while the methylsulfonyl group enhances solubility and bioavailability—a critical factor in drug-likeness optimization. These properties address frequently searched queries about "improving compound solubility in drug design" and "strategies for heterocyclic derivatization."

From a synthetic chemistry perspective, the imidazo[2,1-b][1,3]benzothiazole scaffold exhibits remarkable photophysical properties, making it a candidate for OLED materials and bioimaging dyes. This aligns with industry trends toward sustainable electronics and non-invasive diagnostics. Computational studies suggest that the compound's rigid structure could contribute to high quantum yields, a topic heavily explored in recent publications on organic semiconductors.

Analytical characterization of CAS No. 866135-76-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently discussed in forums about "compound validation protocols." The bromine atom provides a distinct isotopic pattern in mass spectra, aiding structural confirmation, while the methylsulfonyl proton environment appears as a singlet in ¹H-NMR (~3.5 ppm). Such details respond to common search terms like "NMR interpretation of sulfonyl compounds."

Environmental and regulatory considerations for this compound focus on its green chemistry metrics. Researchers are investigating solvent-free synthesis routes and catalytic recycling methods to minimize waste—addressing the growing demand for "eco-friendly synthetic approaches" in chemical databases. Its stability under physiological conditions also makes it a target for studies on metabolite identification and prodrug development.

In conclusion, 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE represents a multifaceted compound bridging medicinal chemistry and materials science. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms position it as a key player in addressing contemporary challenges like personalized therapeutics and smart material design—topics dominating academic and industrial discourse today.